Cas no 4440-65-7 (3-Hexenal)

• Product Name: 3-Hexenal
• CAS No: 4440-65-7
• MF: C₆H₁₀O
• MW: 98.1430020332336
• CID: 330369
• PubChem ID: 23234
• Update Time: 2025-04-19

3-Hexenal Chemical and Physical Properties

Names and Identifiers

• 3-Hexenal
• Hex-3-enal
• Hydrosorbaldehyde
• Q27109276
• 3-Hexenal, (3Z)-
• FEMA 3923
• AKOS028109080
• FT-0605368
• NS00082836

• Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h3-4,6H,2,5H2,1H3
• InChI Key： GXANMBISFKBPEX-UHFFFAOYSA-N
• SMILES： O=CCC=CCC

Computed Properties

• Exact Mass: 98.0732
• Monoisotopic Mass: 98.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 64.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.828
• Melting Point: -78°C (estimate)
• Boiling Point: 127 ºC
• Flash Point: 18 ºC
• Refractive Index: 1.4300
• PSA: 20.23
• FEMA: 3923 | 3-HEXENAL

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Medium-chain aldehydes